Cas no 3096-65-9 (Benzoic acid,2-(hydroxyamino)-5-methyl-)
3096-65-9 structure
Product Name:Benzoic acid,2-(hydroxyamino)-5-methyl-
CAS No:3096-65-9
MF:C8H9NO3
MW:167.161962270737
CID:294798
Update Time:2024-01-27
Benzoic acid,2-(hydroxyamino)-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,2-(hydroxyamino)-5-methyl-
- m-Toluicacid, 6-(hydroxyamino)- (7CI,8CI)
- 2-(Hydroxyamino)-5-methylbenzoic acid
- m-Toluic acid, 6-(hydroxyamino)- (7CI,8CI)
- Benzoic acid, 2-(hydroxyamino)-5-methyl-
-
- Inchi: 1S/C8H9NO3/c1-5-2-3-7(9-12)6(4-5)8(10)11/h2-4,9,12H,1H3,(H,10,11)
- InChI Key: LZBYXBCHOYBNNA-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(C)=CC=C1NO
Computed Properties
- Exact Mass: 167.05827
- Monoisotopic Mass: 167.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.408±0.06 g/cm3(Predicted)
- Boiling Point: 352.4±52.0 °C(Predicted)
- PSA: 69.56
- pka: 3.86±0.36(Predicted)
Benzoic acid,2-(hydroxyamino)-5-methyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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